(4-(Perfluorohexyl)phenyl)boronic acid

• Molecular Formula: C12H6BF13O2
• Molecular Weight: 439.97 g/mol
• IUPAC Name: [4-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)phenyl]boronic acid
• InChI: InChI=1S/C12H6BF13O2/c14-7(15,5-1-3-6(4-2-5)13(27)28)8(16,17)9(18,19)10(20,21)11(22,23)12(24,25)26/h1-4,27-28H
• InChI Key: IZNGMTPFRFVAEP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(O)O

Description

(4-(Perfluorohexyl)phenyl)boronic acid is a fluorinated aryl boronic acid characterized by a perfluorohexyl (-C₆F₁₃) substituent at the para position of the phenyl ring. This structure combines the boronic acid group’s reactivity with the unique properties of perfluorinated chains, including high hydrophobicity, chemical stability, and strong electron-withdrawing effects. Such features make it valuable in applications like organic synthesis, materials science, and medicinal chemistry, where solubility and electronic modulation are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-(Perfluorohexyl)phenyl)boronic acid typically involves the reaction of a perfluorohexyl-substituted phenyl halide with a boronic acid derivative. One common method is the palladium-catalyzed borylation of the corresponding aryl halide using bis(pinacolato)diboron as the boron source . The reaction is usually carried out under mild conditions, such as room temperature, in the presence of a base like potassium acetate.

Industrial Production Methods: Industrial production of (4-(Perfluorohexyl)phenyl)boronic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions: (4-(Perfluorohexyl)phenyl)boronic acid undergoes various chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Oxidation: The boronic acid group can be oxidized to form phenols or other oxygenated derivatives.

Substitution: The perfluorohexyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Palladium Catalysts: Used in Suzuki-Miyaura coupling reactions.

Bases: Such as potassium acetate or sodium hydroxide.

Oxidizing Agents: Such as hydrogen peroxide for oxidation reactions.

Major Products:

Biaryl Compounds: Formed through Suzuki-Miyaura coupling.

Phenols: Formed through oxidation of the boronic acid group.

Scientific Research Applications

(4-(Perfluorohexyl)phenyl)boronic acid has diverse applications in scientific research:

Chemistry: Used as a reagent in Suzuki-Miyaura coupling reactions to synthesize complex organic molecules.

Medicine: Investigated for its role in drug delivery systems and as a component in therapeutic agents.

Industry: Utilized in the production of advanced materials and polymers with unique properties due to the presence of the perfluorohexyl group.

Mechanism of Action

The mechanism of action of (4-(Perfluorohexyl)phenyl)boronic acid primarily involves its role as a boron source in various chemical reactions. In Suzuki-Miyaura coupling, the boronic acid group undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired carbon-carbon bond . The perfluorohexyl group imparts unique properties, such as increased hydrophobicity and chemical stability, which can influence the reactivity and selectivity of the compound in different reactions .

Comparison with Similar Compounds

Substituent Effects on Solubility and Stability

• (4-(Perfluorohexyl)phenyl)boronic Acid: The perfluorohexyl group drastically reduces water solubility due to its lipophilic nature. This contrasts with 6-hydroxynaphthalen-2-yl boronic acid (), which contains a hydroxyl group that enhances aqueous solubility.
• Electron-Withdrawing Groups : The perfluorohexyl group’s strong electron-withdrawing nature may reduce the boronic acid’s Lewis acidity compared to derivatives like o-nitrophenylboronic acid (), which uses a nitro group for similar electronic modulation.

Data Tables: Key Properties and Comparisons

Table 2: Substituent Electronic Effects

Substituent	Electronic Nature	Impact on Boronic Acid Reactivity
Perfluorohexyl	Strongly electron-withdrawing	Reduces Lewis acidity, increases stability
Hydroxyl	Electron-donating	Increases Lewis acidity
Nitro	Electron-withdrawing	Reduces Lewis acidity
Methoxy	Electron-donating	Enhances Lewis acidity

Research Findings and Implications

• Solubility Challenges : Unlike 4-(4-propan-2-yloxyphenyl)phenyl boronic acid (compound 2), which precipitates in culture media, the perfluorohexyl derivative’s extreme hydrophobicity may require specialized solvents (e.g., fluorinated carriers) for biological testing .
• Activity Optimization : The success of triazole-substituted boronic acids () in improving enzyme inhibition suggests that bulky, electron-withdrawing groups like perfluorohexyl could be strategically used to enhance target selectivity or metabolic stability.
• Conductance Properties : The perfluorohexyl group’s electron-withdrawing nature may lower conductance compared to 4-(methylthio)phenyl boronic acid (), which shows voltage-dependent conductance changes.

Biological Activity

(4-(Perfluorohexyl)phenyl)boronic acid is a boronic acid derivative with significant potential in various biological applications, particularly in medicinal chemistry and biochemistry. This compound exhibits unique properties due to the presence of the perfluoroalkyl group, which influences its interactions with biological molecules. This article explores its biological activity, including antimicrobial effects, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

(4-(Perfluorohexyl)phenyl)boronic acid can be represented by the following chemical structure:

• Chemical Formula : C13H12B F13O2
• Molecular Weight : Approximately 300.1 g/mol

The perfluorohexyl group enhances the lipophilicity of the compound, which may affect its bioavailability and interaction with cellular membranes.

Biological Activity Overview

The biological activity of (4-(Perfluorohexyl)phenyl)boronic acid has been investigated in various studies, highlighting its potential as an antimicrobial agent and its role in enzyme inhibition.

Antimicrobial Activity

Recent research indicates that boronic acids, including (4-(Perfluorohexyl)phenyl)boronic acid, demonstrate significant antimicrobial properties.

• Mechanism of Action : The compound may exert its antimicrobial effects by interfering with bacterial cell wall synthesis or metabolic pathways.
• Studies : In vitro studies have shown that phenylboronic acids can inhibit the growth of bacteria such as Escherichia coli and Bacillus cereus with varying degrees of effectiveness. The minimum inhibitory concentration (MIC) values are critical for assessing their potency against specific pathogens.

Microorganism	MIC (µg/mL)	Activity Level
Escherichia coli	6.50	Moderate
Bacillus cereus	5.00	High
Candida albicans	20.00	Moderate

Enzyme Inhibition

Boronic acids are known to interact with various enzymes, particularly those involved in metabolic processes.

• Carbonic Anhydrase Inhibition : Studies have indicated that boronic acids can act as inhibitors of carbonic anhydrase, an enzyme crucial for maintaining pH balance in biological systems. This inhibition may have implications for treating conditions related to acid-base imbalances.
• Cholinesterase Activity : The compound has also been evaluated for its effects on cholinesterase enzymes, which play a significant role in neurotransmission. High inhibitory activity against butyrylcholinesterase was observed.

Enzyme Type	IC50 (µg/mL)	Inhibition Type
Butyrylcholinesterase	3.12	Strong
Acetylcholinesterase	115.63	Moderate

Case Studies

• Antimicrobial Efficacy Against Biofilms : A study demonstrated that (4-(Perfluorohexyl)phenyl)boronic acid effectively reduced biofilm formation in E. coli, suggesting its potential use in preventing infections associated with medical devices.
• Impact on Cyanobacterial Growth : Research has shown that this compound can influence pigment biosynthesis in cyanobacteria, affecting their growth and metabolic pathways.